Cas no 5683-33-0 (N,N-Dimethylpyridin-2-amine)

• Product Name: N,N-Dimethylpyridin-2-amine
• CAS No: 5683-33-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00006261
• CID: 46093
• PubChem ID: 87568156
• Update Time: 2025-10-29

N,N-Dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylpyridin-2-amine
• N,N-Dimethylamino-2-pyridine
• 2-Dimethylaminopyridine
• 2-(Dimethylamino)pyridine
• N-(2-Pyridyl)dimethylamine
• 2-Dimethylaminopyridin
• dimethylaminopyridine
• 2-Dimethylaminopyridine cobalt complex
• Dimethylamino-2 pyridine
• 2-Pyridinamine, N,N-dimethyl-
• Dimethylaminopyridin
• Pyridine, 2-(dimethylamino)-
• dimethylamino pyridine
• (Dimethylamino)-2-pyridine
• Pyridinamine, N,N-dimethyl-
• N,N-Dimethyl-2-pyridinamine
• PSHKMPUSSFXUIA-UHFFFAOYSA-N
• 18Q95U3Z8H
• PYRIDINE,
• MFCD00006261
• EINECS 227-147-5
• dimethlyaminopyridine
• Methyl-pyridin-2-yl -methyl-amine
• dimethylaminopiridine
• SB53029
• A8125
• 5683-33-0
• D89909
• PYRIDINE, 2-DIMETHYLAMINO-
• (N,N- dimethylamino)pyridine
• UNII-18Q95U3Z8H
• PD148427
• EN300-7040398
• N,N-Dimethyl-2-pyridinamine #
• 2-(Dimethylamino)pyridine, 97%
• 2-Pyridinamine,N-dimethyl-
• AS-59067
• 2-dimethylamino pyridine
• D1680
• InChI=1/C7H10N2/c1-9(2)7-5-3-4-6-8-7/h3-6H,1-2H
• Dimethyl-pyridin-2-yl-amine
• (n,n-dimethylamino)pyridine
• Methyl-pyridin-2-yl-methyl-amine
• 2-(N,N-dimethylamino)-pyridine
• AMY9407
• CS-0112703
• SY049629
• FT-0608797
• DTXSID9022231
• (dimethylamino)pyridine
• BP-10156
• NS00033587
• dimethylaninopyridine
• W-203143
• NSC-93902
• NSC93902
• Q27252024
• BRN 0110353
• dimethyamino pyridine
• dimethylamino~pyridine
• NSC 93902
• n,n-dimethylamino pyridine
• 2-Pyridinamide, N,N-dimethyl-
• dimethlaminopyridine
• SCHEMBL364
• 5-22-08-00287 (Beilstein Handbook Reference)
• N,N-DIMETHYLPYRIDIN-2-YLAMINE
• AKOS005206861
• Dimethyaminopyridine
• dimethylaminopyndine
• dimethylamino-pyridine
• WLN: T6NJ BN1&1
• 2-(Dimethylamino)pyridine; N,N-Dimethylpyridin-2-amine
• 2,6-Dimethyl-3-pyridinylamine
• DB-052973
• DTXCID902231
• 2-Pyridinamide, N,N-dimethyl-(9CI)

• MDL： MFCD00006261
• Inchi： 1S/C7H10N2/c1-9(2)7-5-3-4-6-8-7/h3-6H,1-2H3
• InChI Key： PSHKMPUSSFXUIA-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=CN=1
• BRN： 0110353

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 16.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.984 g/mL at 25 °C(lit.)
• Melting Point: 182°C
• Boiling Point: 108°C/35mmHg(lit.)
• Flash Point: 74 ºC
• Refractive Index: n20/D 1.559(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 16.13000
• LogP: 1.14760
• Solubility: Insoluble in water

N,N-Dimethylpyridin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S26-S36
• FLUKA BRAND F CODES：10
• RTECS：US9200000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：3
• HazardClass：3
• PackingGroup：II
• Storage Condition：Keep away from high temperature \ sparks and flames \ flammable areas

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethylpyridin-2-amine

N,N-Dimethylpyridin-2-amine (CAS 5683-33-0): A Versatile Chemical Intermediate with Growing Industrial Importance

N,N-Dimethylpyridin-2-amine (CAS 5683-33-0), also known as 2-(Dimethylamino)pyridine or DMAP derivative, is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This pyridine derivative features a dimethylamino group at the 2-position of the pyridine ring, giving it unique electronic properties that make it valuable as a catalyst and chemical building block.

The compound's molecular structure (C7H10N2) combines the aromatic characteristics of pyridine compounds with the electron-donating effects of the dimethylamino group. This structural combination creates a polar molecule with interesting solubility properties - soluble in most organic solvents while showing limited water solubility. Recent studies highlight its potential in green chemistry applications, particularly as researchers seek more sustainable alternatives to traditional catalysts.

In pharmaceutical applications, N,N-Dimethylpyridin-2-amine serves as a key intermediate in the synthesis of various drug molecules. Its ability to facilitate amide bond formation makes it particularly valuable in peptide synthesis and the production of active pharmaceutical ingredients (APIs). The compound's nucleophilic character at the pyridine nitrogen allows it to participate in numerous organic transformations, explaining its growing popularity in medicinal chemistry.

The material science field has discovered innovative uses for CAS 5683-33-0 in polymer modification and surface functionalization. As a functional group modifier, it can introduce basic nitrogen sites into polymer chains, altering material properties like hydrophilicity and electrical conductivity. These applications align well with current industry trends toward smart materials and advanced coatings.

From a commercial perspective, the global market for N,N-Dimethylpyridin-2-amine has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemical manufacturers. Quality specifications typically require high purity levels (>98%), with HPLC analysis being the standard characterization method. Proper storage conditions involve protection from moisture and oxidation, typically under inert atmosphere when in bulk form.

Environmental and safety considerations for 2-(Dimethylamino)pyridine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with gloves and eye protection is recommended. Disposal should follow local regulations for nitrogen-containing organic compounds, with increasing emphasis on waste minimization strategies in industrial settings.

Recent patent literature reveals novel applications of N,N-Dimethylpyridin-2-amine in electrocatalysis and energy storage systems, particularly in the development of novel battery electrolytes. This aligns with the growing interest in renewable energy technologies and has positioned this compound as a subject of materials science research. The compound's ability to coordinate with metal ions also opens possibilities in coordination chemistry applications.

Analytical characterization of CAS 5683-33-0 typically involves a combination of techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. The compound shows characteristic signals in the aromatic region of the 1H NMR spectrum, with the dimethylamino protons appearing as a sharp singlet. These analytical fingerprints are crucial for quality control in industrial applications.

In academic research, N,N-Dimethylpyridin-2-amine has emerged as a model compound for studying electronic effects in heteroaromatic systems. Theoretical chemistry studies often examine its molecular orbitals and charge distribution patterns to understand substituent effects in pyridine chemistry. Such fundamental studies contribute to the rational design of new catalysts and functional materials.

The synthesis of 5683-33-0 typically involves the reaction of 2-aminopyridine with methylating agents under controlled conditions. Process optimization research continues to focus on improving yield and selectivity while reducing environmental impact. Modern approaches explore continuous flow chemistry methods as alternatives to traditional batch processing.

From a regulatory standpoint, N,N-Dimethylpyridin-2-amine is not currently subject to significant international restrictions, though proper chemical safety assessments are always recommended before industrial use. The compound's status may evolve as regulatory agencies continue to evaluate chemical sustainability and green chemistry principles in industrial chemical management.

Future research directions for this compound likely include exploration of its biological activity profile, potential applications in agrochemical formulations, and further development as a specialty catalyst in asymmetric synthesis. The growing interest in nitrogen-rich compounds for various high-tech applications suggests that CAS 5683-33-0 will remain relevant in chemical research and industrial chemistry for years to come.